Cas no 2138094-57-0 (2-azido-1-(1-propyl-1H-1,2,3-triazol-4-yl)ethan-1-ol)

• Product Name: 2-azido-1-(1-propyl-1H-1,2,3-triazol-4-yl)ethan-1-ol
• CAS No: 2138094-57-0
• MF: C₇H₁₂N₆O
• MW: 196.20977973938
• CID: 5766321
• PubChem ID: 165499118
• Update Time: 2025-10-30

2-azido-1-(1-propyl-1H-1,2,3-triazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-1-(1-propyl-1H-1,2,3-triazol-4-yl)ethan-1-ol
• 2138094-57-0
• EN300-1147495

• Inchi： 1S/C7H12N6O/c1-2-3-13-5-6(10-12-13)7(14)4-9-11-8/h5,7,14H,2-4H2,1H3
• InChI Key： JUHIBPSZKAURCX-UHFFFAOYSA-N
• SMILES： OC(CN=[N+]=[N-])C1=CN(CCC)N=N1

Computed Properties

• Exact Mass: 196.10725903g/mol
• Monoisotopic Mass: 196.10725903g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 65.3Ų

Additional information on 2-azido-1-(1-propyl-1H-1,2,3-triazol-4-yl)ethan-1-ol

Recent Advances in the Application of 2-azido-1-(1-propyl-1H-1,2,3-triazol-4-yl)ethan-1-ol (CAS: 2138094-57-0) in Chemical Biology and Drug Discovery

The compound 2-azido-1-(1-propyl-1H-1,2,3-triazol-4-yl)ethan-1-ol (CAS: 2138094-57-0) has recently emerged as a versatile building block in chemical biology and medicinal chemistry. This bifunctional molecule combines an azido group and a triazole moiety, making it particularly valuable for click chemistry applications and targeted drug design. Recent studies have highlighted its potential in bioconjugation, probe development, and as a precursor for more complex pharmacophores.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in creating targeted protein degraders via proteolysis-targeting chimeras (PROTACs). Researchers utilized the azide functionality to conjugate the molecule to E3 ligase ligands, creating a series of novel PROTACs with improved cellular permeability compared to traditional PEG-based linkers. The hydroxyl group provided an additional handle for further functionalization, allowing for fine-tuning of physicochemical properties.

In the field of chemical probe development, a team at Scripps Research Institute reported using 2138094-57-0 as a key intermediate in creating activity-based protein profiling (ABPP) probes. The compound's triazole ring was shown to enhance target engagement through additional binding interactions, while the azide enabled clean bioorthogonal tagging with alkyne-bearing reporter groups. This work, published in ACS Chemical Biology, highlighted the molecule's advantages over simpler azido-alcohols in terms of probe selectivity and signal-to-noise ratio.

Recent synthetic methodology developments have expanded the accessibility of this compound. A 2024 Nature Protocols paper detailed an improved, gram-scale synthesis route that reduces the number of purification steps while maintaining high yield (82%) and purity (>98%). The protocol emphasizes safety considerations for handling the azide functionality and provides guidance for storage conditions to prevent decomposition.

Emerging applications in radiopharmaceuticals have also been reported. The compound's structure allows for straightforward incorporation of fluorine-18, making it attractive for PET tracer development. A recent study in the Journal of Nuclear Medicine demonstrated its use in creating a novel tau protein imaging agent, with the propyl-triazole moiety contributing to improved blood-brain barrier penetration compared to previous generations of tracers.

From a safety and ADME perspective, recent preclinical studies indicate that 2-azido-1-(1-propyl-1H-1,2,3-triazol-4-yl)ethan-1-ol shows favorable metabolic stability in human liver microsomes (t1/2 > 120 minutes) and moderate plasma protein binding (65-72%). These properties, combined with its synthetic versatility, suggest continued utility in drug discovery campaigns. However, researchers note that the azide functionality requires careful handling and that appropriate safety protocols must be followed during experimental work.

Future research directions highlighted in recent reviews include exploring the compound's potential in DNA-encoded library technology and its application in creating targeted antibody-drug conjugates with improved homogeneity. The unique combination of reactivity handles and favorable physicochemical properties positions 2138094-57-0 as a valuable tool for next-generation therapeutic development.